molecular formula C12H15NO5 B8781398 2-([(Benzyloxy)carbonyl]amino)-3-methoxypropanoic acid

2-([(Benzyloxy)carbonyl]amino)-3-methoxypropanoic acid

Cat. No. B8781398
M. Wt: 253.25 g/mol
InChI Key: LQHGCFKPNOTYIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-([(Benzyloxy)carbonyl]amino)-3-methoxypropanoic acid is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-([(Benzyloxy)carbonyl]amino)-3-methoxypropanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-([(Benzyloxy)carbonyl]amino)-3-methoxypropanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-([(Benzyloxy)carbonyl]amino)-3-methoxypropanoic acid

Molecular Formula

C12H15NO5

Molecular Weight

253.25 g/mol

IUPAC Name

3-methoxy-2-(phenylmethoxycarbonylamino)propanoic acid

InChI

InChI=1S/C12H15NO5/c1-17-8-10(11(14)15)13-12(16)18-7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,16)(H,14,15)

InChI Key

LQHGCFKPNOTYIQ-UHFFFAOYSA-N

Canonical SMILES

COCC(C(=O)O)NC(=O)OCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 10 (0.58 g) was dissolved in 80% aqueous methanol (3.0 mL). To this solution was added anhydrous K2CO3 (0.5 g) and the reaction mixture was stirred at room temperature (8 hours). The methanol was evaporated in vacuo and the residue suspended in water (50 mL). The aqueous suspension was washed with ethyl ether (2×25 mL) and then acidified to pH 3.0 using 5N HCl. The acidified aqueous phase was extracted with ethyl acetate (3×25 mL). The ethyl acetate extracts were combined, dried (Na2SO4), filtered, and evaporated in vacuo to obtain pure 11 as a clear viscous oil (0.52 g, 95%): Rf 0.30 (10% MeOH/CHCl3).
Quantity
0.58 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 g
Type
reactant
Reaction Step Two
Name
Yield
95%

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